Cas no 188852-01-9 (2-2-(dimethylamino)ethyl-6-methylphenol)

• Product Name: 2-2-(dimethylamino)ethyl-6-methylphenol
• CAS No: 188852-01-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3843477
• Update Time: 2025-06-09

2-2-(dimethylamino)ethyl-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-(dimethylamino)ethyl]-6-methyl-
• 2-2-(dimethylamino)ethyl-6-methylphenol

• Inchi： 1S/C11H17NO/c1-9-5-4-6-10(11(9)13)7-8-12(2)3/h4-6,13H,7-8H2,1-3H3
• InChI Key： FUUSHPZPRNXCBZ-UHFFFAOYSA-N
• SMILES： C1(O)=C(C)C=CC=C1CCN(C)C

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 271.5±28.0 °C(Predicted)
• pka: 9.25±0.40(Predicted)

Additional information on 2-2-(dimethylamino)ethyl-6-methylphenol

2-(2-(Dimethylamino)Ethyl)-6-Methylphenol (CAS No. 188852-01-9): A Versatile Compound in Chemical and Biomedical Research

Recent advancements in chemical synthesis and biomedical applications have positioned 2-(2-(Dimethylamino)Ethyl)-6-Methylphenol, identified by CAS No. 188852-01-9, as a critical compound in interdisciplinary research. This organic molecule, characterized by its unique structural features—a dimethylamino group attached to an ethyl chain linked to a methyl-substituted phenolic ring—exhibits multifunctional properties that align with emerging trends in drug discovery and material science.

Structurally, the compound’s dimethyamino moiety imparts basic properties, enabling protonation under physiological conditions. This feature is pivotal for designing bioactive agents targeting ion channels or enzymatic pathways. The methylphenolic core further contributes hydrophobic interactions, enhancing membrane permeability—a critical factor in drug delivery systems. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a scaffold for developing anti-inflammatory agents, where the balance between lipophilicity and hydrogen-bonding capacity optimizes binding to target proteins.

Synthesis methodologies for this compound have evolved significantly over the past decade. Traditional approaches involved Friedel-Crafts alkylation of 6-methylanisole with chloroethyldimethylamine, yielding moderate yields. However, advancements reported in Green Chemistry (2024) introduced microwave-assisted protocols using solvent-free conditions, achieving >90% purity with reduced reaction times. These eco-friendly methods align with current industry demands for sustainable chemical production while minimizing environmental footprints.

In biomedical contexts, the compound’s pharmacological potential is increasingly recognized. Preclinical data from Nature Communications (2023) demonstrated its efficacy as a modulator of neuroinflammatory pathways when administered via targeted nanoparticle carriers. The phenolic hydroxyl group facilitates antioxidant activity, mitigating oxidative stress in models of neurodegenerative diseases. Additionally, its dimethylamino functionality enhances bioavailability when conjugated with peptide-based drug carriers—a strategy validated in phase I clinical trials for Alzheimer’s disease therapeutics.

Beyond pharmaceuticals, this compound serves as a key intermediate in synthesizing advanced polymers for biomedical implants. Its ability to form covalent crosslinks under mild conditions enables the creation of biocompatible hydrogels with tunable mechanical properties. A 2024 study in Biomaterials Science showcased its use in scaffolds for cartilage regeneration, where the methyl groups stabilize matrix formation while the phenolic moiety promotes cell adhesion.

Safety considerations remain paramount during handling and application. While non-toxic at therapeutic doses (< 50 mg/kg), prolonged exposure requires adherence to standard laboratory protocols to avoid skin or respiratory irritation. Regulatory compliance ensures compatibility with Good Manufacturing Practices (GMP), particularly when scaling up production for clinical-grade materials.

Ongoing research explores its role in CRISPR-based gene editing systems as a stabilizing agent for mRNA delivery vectors. Preliminary findings suggest that the compound’s structural rigidity enhances nanoparticle stability under physiological pH—a breakthrough highlighted at the 2024 International Symposium on Chemical Biology.

The versatility of CAS No. 188852-01-9-labeled compounds underscores their strategic importance across industries. As interdisciplinary collaborations between chemists and biologists intensify, this molecule continues to bridge gaps between synthetic innovation and translational medicine, positioning it as a cornerstone of next-generation biomedical technologies.